2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(5-methylisoxazol-3-yl)acetamide

• IUPAC Name: 2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C16H17N5O5/c1-4-25-10-5-6-17-14-13(10)15(23)21(16(24)20(14)3)8-12(22)18-11-7-9(2)26-19-11/h5-7H,4,8H2,1-3H3,(H,18,19,22)
• InChI Key: DMYCNAICLANIEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC(=O)NC3=NOC(=C3)C)C
• Molecular Formula: C16H17N5O5
• Molecular Weight: 359.34 g/mol

Description

2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C16H17N5O5 and its molecular weight is 359.342. The purity is usually 95%.
BenchChem offers high-quality 2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(5-methylisoxazol-3-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-(5-methylisoxazol-3-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

Several studies have focused on synthesizing novel compounds with potential biological activities. For instance, a study detailed the synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, testing their anticancer activity on 60 cancer cell lines, where one compound showed appreciable cancer cell growth inhibition against eight cancer cell lines (Al-Sanea et al., 2020). Another study synthesized novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents, showing high inhibitory activity on COX-2 selectivity and significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).

Radiosynthesis for Imaging Applications

The development of selective radioligands for imaging applications, such as [18F]PBR111 synthesized for imaging the translocator protein (18 kDa) with PET, highlights the importance of chemical synthesis in advancing diagnostic imaging techniques (Dollé et al., 2008).

Antimicrobial and Antifungal Activities

Research into antimicrobial and antifungal activities of novel compounds includes the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating good antibacterial and antifungal activities comparable to standard drugs (Hossan et al., 2012). This showcases the potential of novel synthetic compounds in addressing resistance to existing antimicrobial and antifungal agents.

Anticancer and Anti-Inflammatory Agents

The exploration of novel compounds for anticancer and anti-inflammatory applications is evidenced by the synthesis of isoxazolyl pyrimido[4,5-b]quinolines and isoxazolyl chromeno[2,3-d]pyrimidin-4-ones, which exhibited significant antimicrobial activity and potent anti-inflammatory and analgesic activities (Rajanarendar et al., 2012).